20a,20b-Dihomo-9-oxo-11R,15S-dihydroxy-5Z,13E-prostadienoic acid
20a,20b-Dihomo-9-oxo-11R,15S-dihydroxy-5Z,13E-prostadienoic acid
20-ethyl Prostaglandin E2 (20-ethyl PGE2) is an analog of PGE2 in which the ω-chain has been extended by the addition of two methylene carbon atoms. The only well studied prostaglandin analog with this structural feature is unoprostone, an F-series prostaglandin that is clinically approved as a glaucoma medication. Unoprostone also contains lower side chain modifications (13,14-dihydro-15-keto) which severely limit its affinity for FP receptors, contributing to its lack of potency as a medication. 20-ethyl PGE2 retains the natural 15(S) allylic hydroxyl in the lower side chain, which may improve its potency relative to unoprostone. However, ligand binding assays of this analog with respect to EP or other prostanoid receptors have not been published. E-type prostaglandins have been widely reported to have inflammatory, cytoprotective, and a variety of other effects.
Brand Name:
Vulcanchem
CAS No.:
37492-24-3
VCID:
VC0158942
InChI:
InChI=1S/C22H36O5/c1-2-3-4-5-8-11-17(23)14-15-19-18(20(24)16-21(19)25)12-9-6-7-10-13-22(26)27/h6,9,14-15,17-19,21,23,25H,2-5,7-8,10-13,16H2,1H3,(H,26,27)/b9-6-,15-14+/t17-,18+,19+,21+/m0/s1
SMILES:
CCCCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O
Molecular Formula:
C22H36O5
Molecular Weight:
380.5 g/mol
20a,20b-Dihomo-9-oxo-11R,15S-dihydroxy-5Z,13E-prostadienoic acid
CAS No.: 37492-24-3
Reference Standards
VCID: VC0158942
Molecular Formula: C22H36O5
Molecular Weight: 380.5 g/mol
| CAS No. | 37492-24-3 |
|---|---|
| Product Name | 20a,20b-Dihomo-9-oxo-11R,15S-dihydroxy-5Z,13E-prostadienoic acid |
| Molecular Formula | C22H36O5 |
| Molecular Weight | 380.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxydec-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C22H36O5/c1-2-3-4-5-8-11-17(23)14-15-19-18(20(24)16-21(19)25)12-9-6-7-10-13-22(26)27/h6,9,14-15,17-19,21,23,25H,2-5,7-8,10-13,16H2,1H3,(H,26,27)/b9-6-,15-14+/t17-,18+,19+,21+/m0/s1 |
| Standard InChIKey | NXMMZTNQIJBMBC-QKIVIXBWSA-N |
| Isomeric SMILES | CCCCCCC[C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C\CCCC(=O)O)O)O |
| SMILES | CCCCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O |
| Canonical SMILES | CCCCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O |
| Description | 20-ethyl Prostaglandin E2 (20-ethyl PGE2) is an analog of PGE2 in which the ω-chain has been extended by the addition of two methylene carbon atoms. The only well studied prostaglandin analog with this structural feature is unoprostone, an F-series prostaglandin that is clinically approved as a glaucoma medication. Unoprostone also contains lower side chain modifications (13,14-dihydro-15-keto) which severely limit its affinity for FP receptors, contributing to its lack of potency as a medication. 20-ethyl PGE2 retains the natural 15(S) allylic hydroxyl in the lower side chain, which may improve its potency relative to unoprostone. However, ligand binding assays of this analog with respect to EP or other prostanoid receptors have not been published. E-type prostaglandins have been widely reported to have inflammatory, cytoprotective, and a variety of other effects. |
| Synonyms | 20-ethyl PGE2 |
| Reference | 1.Haria, M., and Spencer, C.M. Unoprostone (isopropyl unoprostone). Drugs & Aging 9, 213-218 (1996). |
| PubChem Compound | 16061106 |
| Last Modified | Nov 11 2021 |
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